Cas no 1643564-75-3 (4-Bromo-1-(methyl)pyrazole-d5)

• Product Name: 4-Bromo-1-(methyl)pyrazole-d5
• CAS No: 1643564-75-3
• MF: C₄H₅BrN₂
• MW: 166.03070807457
• CID: 6810675
• PubChem ID: 130431648
• Update Time: 2025-03-06

4-Bromo-1-(methyl)pyrazole-d5 Chemical and Physical Properties

Names and Identifiers

• 1643564-75-3
• SCHEMBL19359129
• 4-Bromo-1-(methyl)pyrazole-d5
• CS-19683

• Inchi： 1S/C4H5BrN2/c1-7-3-4(5)2-6-7/h2-3H,1H3/i1D3,2D,3D
• InChI Key： IXJSDKIJPVSPKF-RHIBPKLGSA-N
• SMILES： BrC1C([2H])=NN(C([2H])([2H])[2H])C=1[2H]

Computed Properties

• Exact Mass: 164.99499Da
• Monoisotopic Mass: 164.99499Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.8Ų